Cas no 885270-35-9 (4-Chloro-N-(3-chlorophenethyl)aniline)

• Product Name: 4-Chloro-N-(3-chlorophenethyl)aniline
• CAS No: 885270-35-9
• MF: C₁₄H₁₃Cl₂N
• MW: 266.165721654892
• MDL: MFCD04114493
• CID: 710721
• PubChem ID: 53420758
• Update Time: 2025-04-19

4-Chloro-N-(3-chlorophenethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(3-chlorophenethyl)aniline
• (4-CHLORO-PHENYL)-[2-(3-CHLORO-PHENYL)-ETHYL]-AMINE
• (4-CHLOROPHENYL)-[2-(3-CHLOROPHENYL)ETHYL]AMINE,
• 4-chloro-N-[2-(3-chlorophenyl)ethyl]aniline
• Benzeneethanamine,3-chloro-N-(4-chlorophenyl)-
• C14H13Cl2N
• DTXSID60697672
• AKOS022171973
• (4-chlorophenyl)-[2-(3-chlorophenyl)ethyl]amine
• SB39366
• 885270-35-9

• MDL： MFCD04114493
• Inchi： 1S/C14H13Cl2N/c15-12-4-6-14(7-5-12)17-9-8-11-2-1-3-13(16)10-11/h1-7,10,17H,8-9H2
• InChI Key： CHURQKYMDCDQQW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCNC1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 265.04300
• Monoisotopic Mass: 265.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 12A^2

Experimental Properties

• PSA: 12.03000
• LogP: 4.72100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines